3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H23N5O3/c1-14-16(15(2)28-22-14)6-7-19(26)23-9-11-24(12-10-23)20(27)17-13-21-25-8-4-3-5-18(17)25/h3-5,8,13H,6-7,9-12H2,1-2H3
• InChI Key: HMVZAEYTDASGBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity of Hybrid Compounds

Hybrid compounds featuring pyrazole, piperazine, and related structures have been synthesized and investigated for their bioactive properties. For example, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized and demonstrated potent bacterial biofilm and MurB enzyme inhibition activities, highlighting their potential as antibacterial agents (Mekky & Sanad, 2020).

Antimicrobial Activity

Compounds incorporating pyrazole and triazine derivatives have been explored for their antimicrobial activities. A series of pyrazole-containing s-triazine derivatives have been synthesized and tested against several microorganisms, indicating their potential in developing new antimicrobial agents (Sharma et al., 2017).

Organic Synthesis and Chemical Reactivity

The chemical reactivity and synthesis of complex organic molecules incorporating pyrazole and piperazine units have been subjects of research. Studies have described one-pot, multi-component syntheses of tetraazinones and pyrazolines under solvent-free conditions, showcasing the versatility of these moieties in organic synthesis (Adib et al., 2014).

Potential Anticancer Activity

Some derivatives, particularly those incorporating pyrazolo[3,4-d]pyrimidin-4-one structures, have been synthesized and evaluated for their anticancer activities, indicating the significance of these moieties in medicinal chemistry and drug design (Abdellatif et al., 2014).